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Compound of Interest

Compound Name: 2,4-Dichloro-5-methylaniline

Cat. No.: B095414

An In-Depth Technical Guide to the Molecular Structure of 2,4-Dichloro-5-methylaniline

Abstract

This guide provides a comprehensive technical examination of 2,4-Dichloro-5-methylaniline
(CAS No: 17601-75-1), a key chemical intermediate. We will dissect its molecular architecture
through detailed analysis of its physicochemical properties and spectroscopic signatures. This
document offers an authoritative perspective on the structural elucidation of this compound,
integrating data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS). Furthermore, we present a validated synthesis protocol and discuss
established analytical methodologies for its characterization and quantification. This guide is
intended for researchers, scientists, and professionals in drug development and fine chemical
synthesis who require a deep, structurally-grounded understanding of this compound.

Introduction: The Architectural Significance of a
Versatile Intermediate

2,4-Dichloro-5-methylaniline is a substituted aromatic amine whose utility is fundamentally
derived from its specific molecular structure. The precise arrangement of its functional groups
—an amino group, two chlorine atoms, and a methyl group on a benzene ring—dictates its
reactivity and makes it a valuable precursor in the synthesis of a range of target molecules. It
serves as a critical building block in the production of agrochemicals, pharmaceuticals, and
dyes, where the structural integrity of the final product depends on the purity and well-defined
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nature of this intermediate.[1][2] Understanding its structure is not merely an academic
exercise; it is the foundation for controlling reaction pathways, predicting product formation,
and ensuring the efficacy and safety of the resulting commercial products. This guide will
establish a definitive structural profile of 2,4-Dichloro-5-methylaniline, linking its atomic
composition to its macroscopic properties and analytical behavior.

Molecular and Physicochemical Profile

The identity and physical characteristics of a compound are direct consequences of its
molecular structure. 2,4-Dichloro-5-methylaniline is a solid at room temperature, with its
properties governed by the interplay of its halogen, amine, and hydrocarbon moieties.[3]

Chemical Identity and Structure

The compound's structure is defined by a benzene ring substituted at positions 1, 2, 4, and 5.
The IUPAC name, 2,4-Dichloro-5-methylaniline, systematically describes this arrangement.
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2,4-Dichloro-5-methylaniline Structure

CeH(CH3)(NH2)(Cl)2

IR Spectroscopy

Spectrosc

H NMR Spectroscopy

'pic Evidence

Mass Spectrometry

¢ N-H stretch (~3400 cm~1)

» C-Cl stretch (~700-800 cm™1)
» Aromatic C=C (~1600 cm~1)

« Aromatic Protons (2H, distinct singlets)
» Methyl Protons (3H, singlet)

* Amine Protons (2H, broad singlet)

Observed Features

* Molecular lon [M]* at m/z 175

« Isotope pattern [M+2]*, [M+4]*
confirms 2 Chlorine atoms
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Starting Material:
1,2-Dichloro-4-methyl-5-nitrobenzene

Step 1. Add

Reducing Agent:
(e.g., SnCI2/HCI, H2/Pd-C, Fe/HCI)

Step 2: React

Reaction Conditions:
Solvent (e.g., Ethanol, Acetic Acid)
Heat

Step 3: Isolate

Workup & Purification:
1. Basification (e.g., NaOH)
2. Extraction (e.g., Ethyl Acetate)
3. Crystallization/Distillation

Step 4: Purify

Final Product:

2,4-Dichloro-5-methylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemimpex.com/es/products/41824
https://www.nordmann.global/en/products/2-4-dichloroaniline
https://www.bldpharm.com/products/17601-75-1.html
https://www.benchchem.com/product/b095414#molecular-structure-of-2-4-dichloro-5-methylaniline
https://www.benchchem.com/product/b095414#molecular-structure-of-2-4-dichloro-5-methylaniline
https://www.benchchem.com/product/b095414#molecular-structure-of-2-4-dichloro-5-methylaniline
https://www.benchchem.com/product/b095414#molecular-structure-of-2-4-dichloro-5-methylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

